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Compound of Interest

Compound Name: CNX-774

Cat. No.: B611970

CNX-774 Technical Support Center

This guide provides troubleshooting assistance and answers to frequently asked questions for
researchers, scientists, and drug development professionals working with CNX-774, focusing
on common solubility issues in DMSO.

Properties and Solubility of CNX-774

CNX-774 is a potent, orally active, and irreversible inhibitor of Bruton's tyrosine kinase (BTK),
forming a covalent bond with the Cys481 residue in the ATP binding site.[1][2][3] It has a very
low IC50 value, typically below 1 nM for BTK in biochemical assays and between 1-10 nM in
cellular assays.[1][4] Recent studies have also identified CNX-774 as an inhibitor of the
equilibrative nucleoside transporter 1 (ENT1), an important consideration for experimental
design.[5][6][7][8]

Chemical Properties

Property Value
Formula C26H22FN703
Molecular Weight 499.5 g/mol
CAS Number 1202759-32-7
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Reported Solubility Data

The solubility of CNX-774 can vary based on the purity of the compound and the quality of the
solvent used.

Solvent Concentration

25 mg/mL to 100 mg/mL (approx. 50 mM to 200

PMSO mM)[1][4][9]
DMF 30 mg/mL[1]
Ethanol 2 mg/mL[4][9]
Water Insoluble[4][9]
DMF:PBS (pH 7.2) (1:6) 0.14 mg/mL[1]

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: | am having difficulty dissolving CNX-774 powder in
DMSO. What are the recommended steps?

Al: Difficulty in dissolving CNX-774 can often be resolved by following a systematic approach.
The primary factors to consider are solvent quality, temperature, and physical agitation. Ensure
you are using fresh, anhydrous (water-free) DMSO, as it is hygroscopic and absorbed moisture
can significantly reduce the solubility of small molecules.[4][10]

Below is a recommended workflow for dissolving CNX-774.
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Start: Weigh CNX-774 Powder

'

Add fresh, anhydrous DMSO
to the desired concentration

'

Vortex or pipette mix
thoroughly at room temperature

Is the compound
fully dissolved?

Warm the solution to 37°C
for 5-10 minutes

Place in an ultrasonic bath

for 10-15 minutes Yes

Is the compound
fully dissolved?

Yes

Troubleshooting Required:
- Consider a lower concentration.
- Verify compound purity.
- Use a fresh vial of DMSO.

Solution is ready.
Proceed to storage/use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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